Cas no 61321-94-6 (Benzenesulfenamide, N-(3-methyl-2(3H)-benzothiazolylidene)-)

• Product Name: Benzenesulfenamide, N-(3-methyl-2(3H)-benzothiazolylidene)-
• CAS No: 61321-94-6
• MF: C₁₄H₁₂N₂S₂
• MW: 272.388480186462
• CID: 484149
• PubChem ID: 71396921
• Update Time: 2025-04-19

Benzenesulfenamide, N-(3-methyl-2(3H)-benzothiazolylidene)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfenamide, N-(3-methyl-2(3H)-benzothiazolylidene)-
• 3-methyl-N-phenylsulfanyl-1,3-benzothiazol-2-imine
• DTXSID80818448
• 61321-94-6
• 3-Methyl-1,3-benzothiazol-2(3H)-one S-phenylthioxime

• Inchi： 1S/C14H12N2S2/c1-16-12-9-5-6-10-13(12)17-14(16)15-18-11-7-3-2-4-8-11/h2-10H,1H3
• InChI Key： MXDNKARHNPWFNX-UHFFFAOYSA-N
• SMILES： S1C(=NSC2C=CC=CC=2)N(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 272.04436
• Monoisotopic Mass: 272.04419074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• PSA: 15.6